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Compound of Interest

Compound Name: 3-Chloro-2-hydroxybenzonitrile

Cat. No.: B169180 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 3-Chloro-2-hydroxybenzonitrile, ensuring the safety of laboratory

personnel and compliance with regulations.

Proper disposal of 3-Chloro-2-hydroxybenzonitrile is critical to prevent harm to human health

and the environment. This compound is classified as hazardous, and its handling requires strict

adherence to safety protocols. The following procedures outline the necessary steps for its safe

management and disposal.

Hazard and Safety Summary
Before handling 3-Chloro-2-hydroxybenzonitrile, it is imperative to be aware of its associated

hazards and the necessary personal protective equipment (PPE).
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Hazard Category Description
Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[1][2]

Chemical-resistant gloves

(e.g., nitrile), lab coat, safety

glasses with side shields or

goggles, and a respirator if

ventilation is inadequate.[2][3]

Skin Irritation Causes skin irritation.[3]
Protective gloves and clothing.

[2][3]

Eye Irritation
Causes serious eye irritation.

[1][2][3]

Eye and face protection (safety

glasses or goggles).[2][3]

Respiratory Irritation
May cause respiratory

irritation.[1]

Use only outdoors or in a well-

ventilated area.[1][2]

Spill & Leak Procedures
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area.

Ensure adequate ventilation to disperse any dust or vapors.[4]

Personal Protection: Don appropriate PPE, including a respirator, before entering the spill

area.[3]

Containment: Prevent the spilled material from entering drains or waterways.[3]

Cleanup:

For Dry Spills: Carefully sweep or vacuum up the material, avoiding dust generation.[3][4]

Place the collected material into a clean, dry, labeled, and sealable container for disposal.

[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/msds/3-chloro-2-hydroxybenzonitrile.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://www.chemicalbook.com/msds/3-chloro-2-hydroxybenzonitrile.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://www.chemicalbook.com/msds/3-chloro-2-hydroxybenzonitrile.pdf
https://www.chemicalbook.com/msds/3-chloro-2-hydroxybenzonitrile.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemsrc.com/en/cas/1829-32-9_583539.html
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://www.chemsrc.com/en/cas/1829-32-9_583539.html
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For Wet Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and shovel it

into a suitable container for disposal.

Decontamination: Wash the spill area thoroughly with soap and water.[3] All cleanup

materials should be considered hazardous waste and disposed of accordingly.

Disposal Protocol
The disposal of 3-Chloro-2-hydroxybenzonitrile and its contaminated containers must be

handled as hazardous waste.

Waste Collection:

Collect waste 3-Chloro-2-hydroxybenzonitrile and any contaminated materials (e.g.,

absorbent pads, gloves, weighing paper) in a designated, properly labeled, and sealed

hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the chemical name: "3-
Chloro-2-hydroxybenzonitrile".

Store the sealed container in a designated, well-ventilated, and locked area, away from

incompatible materials.[1][2]

Professional Disposal:

Dispose of the contents and container at an approved waste disposal plant or through a

licensed hazardous waste management company.[1][2]

Adhere to all local, state, and federal regulations regarding hazardous waste disposal.[1]

[4]

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 3-Chloro-2-hydroxybenzonitrile.

Initial Assessment

Spill Scenario

Disposal Protocol

Start: Handling 3-Chloro-2-hydroxybenzonitrile

Is the material waste?

Accidental Spill Occurs

No (Spill)

Collect in Labeled, Sealed Container

Yes

Evacuate & Ventilate Area

Don Appropriate PPE

Contain Spill

Clean up spill (Dry/Wet methods)

Decontaminate Spill Area

Collect all contaminated materials as hazardous waste

Store in Designated, Secure Area

Arrange for Professional Disposal

End: Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Chloro-2-hydroxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

4. 3-Chloro-2-hydroxybenzoic acid | CAS#:1829-32-9 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Safe Disposal of 3-Chloro-2-hydroxybenzonitrile: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169180#3-chloro-2-hydroxybenzonitrile-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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